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6–14% [1] Room
Temperature

[1]

LII Phase
(Reversed

Micellar) [1] [2]

- Low water content phase [1].

~14–25%
[1]

Room

Temperature
[1]

Cubic Phase
(Q230) [1] [2]

Ia3d (Gyroid

surface) [1]

Formed as water content

increases from LII; water channels

encapsulate hydrophilic drugs [1].

25–30%
[1]

Room

Temperature
[1]

Cubic Phase
(Q224) [1] [2]

Pn3m

(Diamond
surface) [1]

Formed with further increase in

water; lipid bilayer encapsulates
hydrophobic drugs [1].

> 30%
(Excess

water)

44 °C [2] Reversed
Hexagonal
Phase (HII) [2]

- High-temperature transition from
cubic phases; can form hexosome

nanoparticles for drug delivery [2]
[3].
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The reproducible preparation and accurate characterization of phytantriol-based LLCs are critical for

research and development.

Sample Preparation for NMR Studies

A detailed protocol for preparing stable phytantriol samples for Nuclear Magnetic Resonance (NMR)

analysis is as follows [1]:

Weighing: A specific amount of phytantriol is weighed into a 3 mm inner NMR tube.
Hydration: The lipid is mixed with Milli-Q water to achieve the desired hydration state (e.g.,

corresponding to the Q224, Q230, or LII phase) [1].

Sealing: The sample tube is flame-sealed to prevent solvent evaporation.
Mixing: The sealed tube is centrifuged repeatedly at 4000× g for 60 minutes per inversion to ensure

homogeneous mixing.
Locking: The 3 mm tube is placed into a standard 5 mm NMR tube filled with CDCl3 (deuterated

chloroform), which provides a field-frequency lock for the NMR spectrometer.
Equilibration: Samples are stored at a constant temperature (e.g., 298 K) for at least 12 hours

before the first measurement to allow the phase to equilibrate. Studies may monitor phase formation
over extended periods (e.g., up to 63 days) [1].

NMR Spectroscopy Acquisition and Analysis

NMR is a powerful tool for characterizing LLC formation, hydration, and molecular interactions over time

[1].

Data Acquisition: Using a high-field NMR spectrometer (e.g., 600 MHz), a comprehensive set of

spectra should be collected, including 1D 1H, 13C-{1H}, and 2D experiments like COSY (correlation
spectroscopy), HSQC (heteronuclear single quantum coherence), HMBC (heteronuclear multiple

bond correlation), and NOESY (nuclear Overhauser effect spectroscopy) [1].

Hydration Calculation: The hydration level of the sample can be calculated directly from the 1H

NMR spectrum. The integral of the water peak (Iw) and the integral of the phytantriol peaks (Ilip) are

used in the following equation to find the weight percentage of water (Xw') [1]: [ \frac{I_w}{I_{lip}} =

\frac{9 \cdot (1 - X'_w)}{42 \cdot X'_w} ] (Note: The constants 9 and 42 represent the number of

protons used for integration from water and phytantriol, respectively, in the referenced study. These
may need adjustment based on specific integration regions [1]).
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Interaction Analysis: 2D-NOESY spectra are particularly valuable as they reveal through-space

interactions between protons. Correlation peaks between lipid and water protons provide direct
evidence of lipid-water interactions, while lipid-lipid correlations inform on molecular packing within

the phase [1].

Small-Angle X-ray Scattering (SAXS)

SAXS is the definitive technique for identifying the nanoscale structure of liquid crystalline phases [4] [5].

Measurement: The scattering pattern is recorded, often using a synchrotron radiation source for high
intensity and resolution [4].

Phase Identification: The resulting peaks are indexed to a specific lattice. The lattice parameter (a)
is calculated from the measured peak positions (q) and their Miller indices (h, k, l) using the formula

[4]: [ 2\pi / q = a / \sqrt{h^2 + k^2 + l^2} ]
Phase Diagram Construction: By performing SAXS measurements across a range of temperatures

and hydration levels, a complete temperature-composition phase diagram can be constructed [2] [5].

Application Workflow in Drug Delivery Formulation

The following diagram illustrates a common workflow for creating and testing phytantriol-based drug

delivery nanoparticles, synthesizing protocols from the search results.
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Workflow for developing phytantriol-based drug delivery systems.

Current Research and Alternative Solvents

Recent research is exploring phytantriol's behavior beyond traditional aqueous systems to enhance

functionality:

Novel Solvents: Studies are investigating the use of Deep Eutectic Solvents (DES) and Protic
Ionic Liquids (PILs) as alternatives to water. These solvents can help overcome limitations like rapid

evaporation and poor solubility of some drugs. The phase behavior (e.g., stabilization of cubic or
hexagonal phases) is highly dependent on the solvent's composition and properties [5].

Computational Modeling: All-atom molecular dynamics simulations are being used to study drug
partitioning and release mechanisms from phytantriol-based hexagonal phases at a molecular level,

aiding in the rational design of formulations [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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